[(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid

• IUPAC Name: 2-[(1-acetylpiperidin-3-yl)-methylamino]acetic acid
• InChI: InChI=1S/C10H18N2O3/c1-8(13)12-5-3-4-9(6-12)11(2)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)
• InChI Key: YKTHBRGYYCQLNF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)N(C)CC(=O)O
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol

Description

[(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid is a piperidine-derived compound featuring an acetylated piperidine ring, a methylamino group, and a carboxylic acid moiety. Its molecular formula is C₁₂H₂₂N₂O₃, with a molecular weight of 242.31 g/mol and an XLogP3 value of -1.8, indicating high hydrophilicity . The compound’s structure includes a piperidine ring substituted at the 3-position with a methylamino-acetic acid group and a 1-acetyl moiety, which may enhance metabolic stability compared to non-acetylated analogs .

Key physicochemical properties:

• Hydrogen bond donors/acceptors: 1/4
• Topological polar surface area (TPSA): 60.8 Ų
• Rotatable bonds: 5

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid typically involves the acylation of piperidine derivatives. One common method is the reaction of piperidine with acetic anhydride under acidic conditions to form the acetylated piperidine intermediate. This intermediate is then reacted with methylamine and glycine to form the final product .

Industrial Production Methods

Industrial production of piperidine derivatives often involves multi-step synthesis processes that are optimized for high yield and purity. These processes may include catalytic hydrogenation, cyclization, and functional group transformations. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production .

Chemical Reactions Analysis

Types of Reactions

[(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen or the acetyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of N-substituted piperidine derivatives.

Scientific Research Applications

[(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its analgesic and anti-inflammatory effects.

Industry: Utilized in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of [(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation and pain .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Piperidine Ring

[(1-Acetyl-piperidin-4-ylmethyl)-amino]-acetic acid

• Molecular formula : C₁₀H₁₇N₂O₃
• Key difference : Acetyl group at the 4-position instead of 3.
• Impact : Positional isomerism may alter receptor binding due to spatial orientation changes. Reduced TPSA (54.7 Ų) suggests slightly lower polarity .

[((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid

• CAS : 1354007-53-6
• Molecular weight : 214.26 g/mol
• Key difference : Stereochemistry (S-configuration) at the 3-position.
• Impact : Enantiomeric specificity could enhance target affinity or alter pharmacokinetics, as seen in chiral piperidine derivatives .

2-(Ethyl((1-methylpiperidin-3-yl)methyl)amino)acetic acid

• CAS : 1353986-48-7
• Key difference: Ethyl group replaces methyl on the amino moiety; 1-methyl instead of 1-acetyl.

Functional Group Modifications

Nipecotic Acid Prodrugs

• Example : Nipecotic acid derivatives with ester prodrugs.
• Key difference : Carboxylic acid masked as esters for enhanced bioavailability.
• Impact : The target compound’s free carboxylic acid may limit oral absorption but provide direct activity without metabolic activation .

TM-30089 ([¹⁸F]-Labeled Analog)

• Structure : Incorporates a fluorine atom and sulfonyl group.
• Key difference : Fluorine enhances PET imaging utility; sulfonyl group increases molecular weight (MW ≈ 465 g/mol).

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	MW (g/mol)	XLogP3	TPSA (Ų)	Key Feature(s)
Target compound	C₁₂H₂₂N₂O₃	242.31	-1.8	60.8	1-Acetyl, 3-methylamino
[(1-Acetyl-piperidin-4-ylmethyl)-amino]-acetic acid	C₁₀H₁₇N₂O₃	213.25	-1.2	54.7	1-Acetyl, 4-methylamino
[((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid	C₁₀H₁₇N₂O₃	214.26	-1.5	60.8	S-configuration
2-(Ethyl((1-methylpiperidin-3-yl)methyl)amino)acetic acid	C₁₁H₂₂N₂O₂	214.31	-0.5	49.3	Ethylamino, 1-methyl

Biological Activity

[(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid is a synthetic amino acid derivative notable for its complex structure, which includes a piperidine ring, an acetyl group, and a methylamino group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial properties and interactions with various biological targets.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{ 1 Acetyl piperidin 3 yl methyl amino acetic acid}$$

This configuration facilitates interactions with biological macromolecules, influencing its biological activity.

The biological activity of [(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid is primarily attributed to its ability to bind to specific receptors or enzymes, potentially modulating their activity. For instance, it may inhibit enzymes involved in inflammatory pathways, thereby reducing inflammation and pain.

Antimicrobial Activity

Research indicates that compounds structurally similar to [(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid exhibit significant antimicrobial properties. Studies have shown effectiveness against various bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) values for related compounds have been documented as follows:

Compound	Target Organism	MIC (µg/mL)
Compound A	E. coli	75
Compound B	Pseudomonas aeruginosa	150
Compound C	Bacillus subtilis	125

These findings suggest that [(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid could be effective in treating infections caused by these pathogens .

Neurotransmitter Interaction

The compound's structural features suggest potential interactions with neurotransmitter systems, which may be relevant in neurological applications. Its ability to modulate neurotransmitter receptors could lead to therapeutic effects in conditions such as anxiety or depression.

In Vitro Studies

In vitro assays have demonstrated the compound's ability to inhibit specific enzymes related to inflammatory responses. For example, studies revealed that it effectively reduced the activity of cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory process .

In Vivo Studies

Animal models have been utilized to assess the efficacy of [(1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid in reducing inflammation and pain. One notable study showed a significant reduction in paw edema in rats treated with the compound compared to control groups .